![molecular formula C16H21Cl2NO B6178195 (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide CAS No. 222846-51-7](/img/no-structure.png)
(2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide
Overview
Description
(2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide, also known as chloro-N-methylpent-2-enamide (CMPE), is an organic compound that has been studied for its potential applications in scientific research. CMPE is a synthetic compound with a molecular weight of 307.87 g/mol, and it belongs to the class of compounds known as amides. This compound is of particular interest to scientists due to its ability to interact with enzymes and other biological molecules.
Mechanism of Action
The exact mechanism of action of CMPE is not fully understood. However, it is believed that CMPE interacts with enzymes and other biological molecules through hydrogen bonding and hydrophobic interactions. Specifically, CMPE is thought to bind to the active site of enzymes, thereby blocking the enzyme from catalyzing its reaction. In addition, CMPE is thought to interact with DNA and proteins by forming hydrogen bonds with their respective functional groups.
Biochemical and Physiological Effects
CMPE has been studied for its potential biochemical and physiological effects. Specifically, CMPE has been shown to inhibit the activity of enzymes, such as serine proteases, which are involved in numerous biochemical processes. In addition, CMPE has been studied for its potential to interact with other biological molecules, such as DNA and proteins. Furthermore, CMPE has been studied for its potential applications in drug delivery, in the development of anticancer agents, and in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
CMPE has several advantages and limitations when used in laboratory experiments. One of the main advantages of CMPE is its ability to interact with enzymes and other biological molecules, which makes it a useful tool for studying biochemical and physiological processes. Furthermore, CMPE is relatively inexpensive and easy to synthesize, which makes it a practical choice for laboratory experiments. On the other hand, CMPE is not very stable and has a short shelf life, which can limit its usefulness in long-term experiments. Additionally, CMPE is not as selective as other compounds, which can make it difficult to study specific biochemical processes.
Future Directions
The potential for future research on CMPE is vast. One potential area of research is to further investigate its ability to interact with enzymes and other biological molecules, as this could lead to the development of new drugs or therapies. In addition, CMPE could be used to study the biochemical and physiological effects of other compounds, such as drugs or environmental toxins. Furthermore, CMPE could be used to develop new antibiotics or anticancer agents. Finally, CMPE could be used to study the mechanisms of various diseases, such as cancer or Alzheimer's disease.
Synthesis Methods
CMPE can be synthesized using a variety of methods. The most common method of synthesis involves the reaction of a (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamidehylpent-2-enamide precursor with a base, such as sodium hydroxide, in an aqueous solution. This reaction yields the desired product, CMPE, as well as byproducts such as sodium chloride and water. Other methods of synthesis include the reaction of a (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamidehylpent-2-enamide precursor with a Grignard reagent, or the reaction of a (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamidehylpent-2-enamide precursor with an alkali metal in an aqueous solution.
Scientific Research Applications
CMPE has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and molecular biology. In particular, CMPE has been studied for its ability to inhibit the activity of enzymes, such as serine proteases, as well as its ability to interact with other biological molecules, such as DNA and proteins. Furthermore, CMPE has been studied for its potential applications in drug delivery, in the development of anticancer agents, and in the development of new antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide involves the reaction of 4-chlorobenzylamine with 2-methyl-2-propen-1-ol to form the intermediate 4-chloro-N-(4-chlorobenzyl)-2-methyl-2-penten-1-amine. This intermediate is then reacted with N-bromosuccinimide to form the corresponding N-bromoamide, which is then reacted with 2-methylpropylamine to form the final product.", "Starting Materials": [ "4-chlorobenzylamine", "2-methyl-2-propen-1-ol", "N-bromosuccinimide", "2-methylpropylamine" ], "Reaction": [ "Step 1: Reaction of 4-chlorobenzylamine with 2-methyl-2-propen-1-ol in the presence of a base such as potassium carbonate to form the intermediate 4-chloro-N-(4-chlorobenzyl)-2-methyl-2-penten-1-amine.", "Step 2: Reaction of the intermediate with N-bromosuccinimide in the presence of a catalyst such as benzoyl peroxide to form the corresponding N-bromoamide.", "Step 3: Reaction of the N-bromoamide with 2-methylpropylamine in the presence of a base such as sodium hydroxide to form the final product (2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide." ] } | |
CAS RN |
222846-51-7 |
Product Name |
(2E)-4-chloro-N-[(4-chlorophenyl)methyl]-N-(2-methylpropyl)pent-2-enamide |
Molecular Formula |
C16H21Cl2NO |
Molecular Weight |
314.3 |
Purity |
95 |
Origin of Product |
United States |
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